2-oxabicyclo[3.2.1]octan-3-one

• CAS RN: 5724-61-8
• Molecular Formula: C7H10O2
• Molecular Weight: 126.2

Description

2-Oxabicyclo[3.2.1]octan-3-one (OBO) is a bicyclic ketone compound with a wide range of applications in scientific research. OBO is a versatile compound that can be used in a variety of fields, including organic synthesis, drug design, and biochemistry. OBO is an interesting molecule due to its ability to form a variety of different structures, making it a useful tool for research in many different areas.

Scientific Research Applications

2-oxabicyclo[3.2.1]octan-3-one has a variety of applications in scientific research. It has been used in the synthesis of a variety of different compounds, including drugs, dyes, and polymers. 2-oxabicyclo[3.2.1]octan-3-one has also been used in the synthesis of heterocyclic compounds, which are important in the development of new drugs. 2-oxabicyclo[3.2.1]octan-3-one has also been used in the synthesis of peptides, which are important in the study of proteins and enzymes. 2-oxabicyclo[3.2.1]octan-3-one has also been used in the synthesis of nucleosides, which are important in the study of DNA and RNA.

Mechanism of Action

2-oxabicyclo[3.2.1]octan-3-one has several different mechanisms of action. It can act as an electrophile, reacting with nucleophiles to form covalent bonds. 2-oxabicyclo[3.2.1]octan-3-one can also act as a catalyst, increasing the rate of chemical reactions. 2-oxabicyclo[3.2.1]octan-3-one can also act as a proton donor, donating protons to other molecules and helping to regulate pH levels. Finally, 2-oxabicyclo[3.2.1]octan-3-one can act as an inhibitor, preventing the formation of certain compounds.
Biochemical and Physiological Effects
2-oxabicyclo[3.2.1]octan-3-one has several biochemical and physiological effects. It can act as a substrate for enzymes, allowing them to catalyze reactions. 2-oxabicyclo[3.2.1]octan-3-one can also act as an inhibitor of certain enzymes, preventing them from catalyzing reactions. 2-oxabicyclo[3.2.1]octan-3-one can also bind to certain proteins, altering their structure and activity. Finally, 2-oxabicyclo[3.2.1]octan-3-one can bind to DNA, affecting its structure and function.

Advantages and Limitations for Lab Experiments

2-oxabicyclo[3.2.1]octan-3-one has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and its structure can be easily modified to create a variety of different compounds. 2-oxabicyclo[3.2.1]octan-3-one is also relatively stable and can be stored for long periods of time without degradation. However, 2-oxabicyclo[3.2.1]octan-3-one can be toxic in high concentrations, and it can react with other molecules, making it difficult to control in laboratory experiments.

Future Directions

The future of 2-oxabicyclo[3.2.1]octan-3-one in scientific research is promising. 2-oxabicyclo[3.2.1]octan-3-one can be used to synthesize a variety of different compounds, including drugs, dyes, polymers, and peptides. 2-oxabicyclo[3.2.1]octan-3-one can also be used to study the structure and function of proteins, enzymes, and DNA. Additionally, 2-oxabicyclo[3.2.1]octan-3-one can be used to study the effects of pH on biochemical and physiological processes. Finally, 2-oxabicyclo[3.2.1]octan-3-one can be used to study the effects of inhibitors on enzyme activity.

Synthesis Methods

2-oxabicyclo[3.2.1]octan-3-one can be synthesized through a variety of methods, including condensation reactions, oxidation reactions, and cyclization reactions. The most common method of synthesis is a condensation reaction between an aldehyde and a ketone, which results in the formation of 2-oxabicyclo[3.2.1]octan-3-one. Oxidation reactions can also be used to synthesize 2-oxabicyclo[3.2.1]octan-3-one, but these reactions are more difficult to control and may produce impurities. Cyclization reactions are the most efficient method of synthesis, as they result in the formation of 2-oxabicyclo[3.2.1]octan-3-one with minimal byproducts.